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Compound of Interest

Compound Name: Mercuric bromide

Cat. No.: B147993 Get Quote

Essential Safety and Handling Guide for Mercuric
Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

mercuric bromide, a highly toxic compound. Adherence to these procedures is essential to

ensure personal safety and minimize environmental contamination.

Mercuric bromide (HgBr₂) is a white crystalline solid that is fatal if swallowed, inhaled, or

absorbed through the skin.[1][2][3][4] It can cause severe irritation to the eyes, skin, and

respiratory tract, and may lead to kidney and central nervous system damage.[1][5] Chronic

exposure can result in cumulative effects.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling mercuric bromide to

prevent any direct contact.

Eye and Face Protection: Chemical safety goggles are required.[2][6] A full face shield

should also be worn where there is a risk of splashing or dust generation.[5]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves.[2] It is recommended to inspect

gloves for any damage before use and to use proper removal techniques to avoid skin

contact.[4] For mercuric compounds, nitrile gloves (8 mil) over Silver Shield® are a

suggested option.[6]

Protective Clothing: An impervious lab coat, apron, or coveralls must be worn to prevent

skin exposure.[5] In situations with a high risk of exposure, a full-body encapsulating suit

may be necessary.[7]

Footwear: Closed-toe shoes are required.[6] For spill response, chemical-resistant boots

should be worn.[7]

Respiratory Protection: All work with mercuric bromide that may generate dust or aerosols

should be conducted in a well-ventilated area, preferably within a certified chemical fume

hood.[1] If exposure limits are likely to be exceeded, a NIOSH-approved respirator with

cartridges appropriate for mercury vapors must be used.[1][6] Personnel must be properly fit-

tested and trained in the use of respirators.[6]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for inorganic mercury

compounds, including mercuric bromide.
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Organization
Exposure Limit
Type

Value (as Hg) Notes

ACGIH
Time-Weighted

Average (TWA)
0.025 mg/m³

Skin notation indicates

the potential for

significant contribution

to overall exposure by

the cutaneous route.

[1]

NIOSH
Time-Weighted

Average (TWA)
0.05 mg/m³

For mercury vapor,

except organo alkyls.

[1]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

10 mg/m³

As Hg, not including

organo(alkyl)

compounds.[1]

OSHA Ceiling 0.1 mg/m³

For mercury, aryl and

inorganic compounds.

[1]

Standard Operating Procedure for Handling
Mercuric Bromide
This workflow outlines the essential steps for safely handling mercuric bromide in a laboratory

setting.
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Preparation Phase

Handling Phase

Disposal Phase

Designate Work Area
(Fume Hood)

Assemble All Required PPE

Gather Materials & Spill Kit

Don Full PPE

Weigh and Handle HgBr2
(Minimize Dust)

Clean Work Area & Equipment
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Collect Contaminated Waste
(Gloves, etc.)

Label as Hazardous Mercury Waste

Store in a Secure, Designated Area

Professional Hazardous Waste Disposal

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of mercuric bromide.
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Emergency Response and Disposal Plan
Immediate and appropriate action is crucial in the event of an emergency involving mercuric
bromide.

Emergency Procedures
Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[1][5] Seek immediate medical attention.

[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][5]

Inhalation: Move the individual to fresh air at once.[1] If breathing is difficult, administer

oxygen. If breathing has stopped, give artificial respiration. Do not use mouth-to-mouth

resuscitation.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[2][4] Rinse the mouth with water.[2][4] Never give

anything by mouth to an unconscious person.[1] Call a poison control center or seek

immediate medical attention.[1][2]

Spill Response
Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

Isolate the area to prevent the spread of contamination.[8]

Ventilate: Ensure the area is well-ventilated.

Wear Proper PPE: Cleanup personnel must wear the appropriate level of PPE, including

respiratory protection.[5]

Containment and Cleanup:

Carefully sweep up the solid mercuric bromide, avoiding the generation of dust.[1]

Place the spilled material and any contaminated cleaning materials into a suitable, clearly

labeled container for hazardous waste disposal.[1]
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It may be beneficial to sprinkle the area with sulfur or calcium polysulfide to help suppress

any remaining mercury.[5]

Decontamination: Thoroughly clean the spill area.

Disposal Plan
All mercuric bromide waste, including contaminated PPE and cleaning materials, is

considered hazardous waste.[3]

Collection: Dispose of all contaminated materials in a designated, sealed, and clearly labeled

hazardous waste container.[2][3]

Storage: Store waste containers in a cool, dry, well-ventilated, and secure area, away from

incompatible substances.[1]

Disposal: Arrange for the disposal of hazardous waste through a licensed and qualified

environmental services company, in accordance with all local, regional, and national

regulations.[2][3] Do not dispose of mercuric bromide down the drain or in regular trash.[4]

Emergency Response Workflow
This diagram outlines the immediate actions to take in case of exposure or a spill.
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Caption: Step-by-step emergency response plan for mercuric bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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